Tert-butyl (5-bromo-2-nitrophenyl)carbamate

• IUPAC Name: tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
• InChI: InChI=1S/C11H13BrN2O4/c1-11(2,3)18-10(15)13-8-6-7(12)4-5-9(8)14(16)17/h4-6H,1-3H3,(H,13,15)
• InChI Key: ICMYLCQZXHYLHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=CC(=C1)Br)[N+](=O)[O-]
• Molecular Formula: C11H13BrN2O4
• Molecular Weight: 317.14 g/mol

Description

Tert-butyl (5-bromo-2-nitrophenyl)carbamate is a useful research compound. Its molecular formula is C11H13BrN2O4 and its molecular weight is 317.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of biologically active compounds

  A study by Liu Ya-hu (2010) demonstrated the synthesis of tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate, an important intermediate for creating biologically active benziimidazole compounds (Liu Ya-hu, 2010).

• Organic synthesis and catalysis applications

  Marx and Rassat (2002) developed a method involving the hetero-Cope rearrangement for synthesizing potassium 5-tert-butyl-2-(tert-butyl-aminoxy)-benzoate. This compound is a highly water-soluble stable free radical with potential applications in organic synthesis and catalysis (Marx & Rassat, 2002).

• Antimicrobial activity

  Ghoneim and Mohamed (2013) found that tert-butyl carbazate-derived compounds exhibit promising antimicrobial activity against various bacteria and fungi (Ghoneim & Mohamed, 2013).

• Synthesis of novel compounds

  Zhao et al. (2017) developed a rapid synthetic method for tert-butyl 5-amino-4-((2-(dimethylamino) ethyl) (methyl) amino)-2-methoxyphenyl) carbamate, achieving a yield of 81% (Zhao et al., 2017).

• Crystal structure studies

  Baillargeon et al. (2017) explored the isomorphic crystal structures of tert-Butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-Butyl (5-iodopenta-2,4-diyn-1-yl)carbamate, observing simultaneous hydrogen and halogen bonds (Baillargeon et al., 2017).

• Synthesis of functionalized amino silanes

  Sieburth, Somers, and O'hare (1996) demonstrated the efficient preparation of α-functionalized α-amino silanes through the metalation of tert-butyl carbamate derivatives of aminomethyltrimethylsilane (Sieburth, Somers, & O'hare, 1996).

• Synthesis of thienopyrroles and thienooxazolidinones

  Brugier, Outurquin, and Paulmier (2001) highlighted the potential of N-(3-thienyl)carbamates for preparing thienopyrroles and thienooxazolidinones through various reactivity pathways (Brugier, Outurquin, & Paulmier, 2001).

• Deprotection in synthesis of clarithromycin derivatives

  Li et al. (2006) used aqueous phosphoric acid as a mild, environmentally benign reagent for deprotection of tert-butyl carbamates, esters, and ethers, showing good selectivity and high yields in the synthesis of clarithromycin derivatives (Li et al., 2006).